![molecular formula C15H15FN6O2 B2697870 N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide CAS No. 1902946-98-8](/img/structure/B2697870.png)
N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide
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Description
N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15FN6O2 and its molecular weight is 330.323. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Chemistry and Synthesis Methodologies
Studies in heterocyclic chemistry involve the synthesis and application of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and other industrial applications. For example, the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines represents an exploration into novel structures with potential biological activities, highlighting the importance of fluorocontaining heterocycles in medicinal chemistry and agrochemicals (Eleev et al., 2015).
Biological Activities and Applications
Research into the biological activities of novel compounds is a critical step in the discovery of new drugs and agrochemicals. For instance, a study on the synthesis and in vivo nematocidal evaluation of novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives showcases the process of discovering new agrochemicals with specific biological activities, such as nematocidal properties against M. incognita (Zhao et al., 2017).
Anticancer and Antimicrobial Research
The synthesis and evaluation of novel compounds for anticancer and antimicrobial properties are pivotal areas of scientific research. The development of benzamide-based 5-aminopyrazoles and their fused heterocycles, with remarkable activity against avian influenza virus, represents the potential for these compounds in therapeutic applications (Hebishy et al., 2020).
Chemical Synthesis and Mechanistic Studies
Chemical synthesis and the study of reaction mechanisms are fundamental to the development of new compounds. An unexpected reaction involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea demonstrates the complexity of chemical reactions and the potential for discovering new synthetic pathways and compounds (Ledenyova et al., 2018).
properties
IUPAC Name |
N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-3,5-dimethyl-1H-pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN6O2/c1-8-13(9(2)19-18-8)14(23)17-5-6-22-15(24)11-7-10(16)3-4-12(11)20-21-22/h3-4,7H,5-6H2,1-2H3,(H,17,23)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRYFHAIHUHIVPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.